2-{[(4-Methylphenyl)sulfonyl]amino}ethyl 4-methylbenzenesulfonate

• IUPAC Name: 2-[(4-methylphenyl)sulfonylamino]ethyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C16H19NO5S2/c1-13-3-7-15(8-4-13)23(18,19)17-11-12-22-24(20,21)16-9-5-14(2)6-10-16/h3-10,17H,11-12H2,1-2H3
• InChI Key: YHGAZMXLQPXRHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCOS(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C16H19NO5S2
• Molecular Weight: 369.5 g/mol

Description

2-{[(4-Methylphenyl)sulfonyl]amino}ethyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C16H19NO5S2 and its molecular weight is 369.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-{[(4-Methylphenyl)sulfonyl]amino}ethyl 4-methylbenzenesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[(4-Methylphenyl)sulfonyl]amino}ethyl 4-methylbenzenesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis of Functionalized Sulfonamides : Alizadeh, Rostamnia, and Esmaili (2007) demonstrated the synthesis of functionalized sulfonamides via a multicomponent reaction involving 4-methylbenzenesulfonic acid monohydrate. This process is crucial for producing intermediates like dialkyl 2-({alkyl[(4-methylphenyl)sulfonyl]amino}carbonyl)-3-hydroxysuccinates, which have potential applications in various chemical syntheses (Alizadeh, Rostamnia, & Esmaili, 2007).

• Crystallographic Studies : Yusof et al. (2012) and Babu et al. (2014) conducted crystallographic studies on derivatives of 4-methylbenzenesulfonate, providing insights into molecular structures and interactions. These studies are significant for understanding the solid-state properties of these compounds (Yusof et al., 2012); (Babu et al., 2014).

• Enzyme Inhibitory Potential : Abbasi et al. (2019) investigated new sulfonamides with enzyme inhibitory activities against α-glucosidase and acetylcholinesterase, highlighting the potential medicinal applications of these compounds (Abbasi et al., 2019).

• Antioxidant Additives for Lubricating Oils : Habib, Hassan, and El‐Mekabaty (2014) explored the use of derivatives of 4-methylbenzenesulfonate as antioxidant additives in lubricating oils, demonstrating their industrial application (Habib, Hassan, & El‐Mekabaty, 2014).

• Pharmaceutical Applications : Kalgutkar, Jones, and Sawant (2010), and Smith and Jones (2008) discussed the role of the sulfonamide group in drug design, particularly in antibacterials, highlighting the importance of such compounds in medicinal chemistry (Kalgutkar, Jones, & Sawant, 2010); (Smith & Jones, 2008).

• Antitumor Sulfonamides : Owa et al. (2002) conducted a study on antitumor sulfonamides, including derivatives of 4-methylbenzenesulfonate, providing insights into their potential use in cancer treatment (Owa et al., 2002).